7-{[(3-Fluorobenzyl)oxy]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• IUPAC Name: 7-[(3-fluorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride
• InChI: InChI=1S/C17H18FNO2.ClH/c18-16-3-1-2-13(9-16)11-20-12-14-4-5-17-15(8-14)10-19-6-7-21-17;/h1-5,8-9,19H,6-7,10-12H2;1H
• InChI Key: JTRVBQPHXMHQLT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1)C=C(C=C2)COCC3=CC(=CC=C3)F.Cl
• Molecular Formula: C17H19ClFNO2
• Molecular Weight: 323.8 g/mol

Description

“7-{[(3-Fluorobenzyl)oxy]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride” is a chemical compound with the molecular formula C17H19ClFNO2. It has an average mass of 323.790 Da and a monoisotopic mass of 323.108826 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on a benzoxazepine ring, which is a seven-membered heterocyclic ring containing both oxygen and nitrogen atoms. This ring is substituted with a fluorobenzyl group and a methyl group.

Scientific Research Applications

Process Development and Synthesis

A study by Naganathan et al. (2015) on the process development for scalable synthesis of benzoxazepine-containing kinase inhibitors highlights the importance of the benzoxazepine core in medicinal chemistry, especially in the synthesis of mTOR inhibitors. Their work demonstrates the intricate process of developing routes for the synthesis of complex molecules with the benzoxazepine core, underscoring its significance in drug development and pharmaceutical research Naganathan et al., 2015.

Structural Studies and Derivative Analysis

Research into the structural properties of benzoxazepine derivatives, as presented by Blanco et al. (2012) and Acosta et al. (2009), reveals the nuanced differences in molecular configurations and their implications for drug design. Their work provides insights into how slight modifications in chemical structures, such as the introduction of fluorine or chlorine atoms, can significantly impact the molecular interactions and potentially the pharmacological profiles of these compounds. These studies lay the groundwork for future applications in designing more efficient and targeted therapeutic agents Blanco et al., 2012; Acosta et al., 2009.